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Compound of Interest

Compound Name: Acanthopanaxoside B

Cat. No.: B2832731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Acanthopanaxoside B, a lignan

glycoside of significant interest in pharmacological research. This document outlines its core

physicochemical properties, explores its biological activities through detailed experimental

insights, and presents relevant signaling pathways and analytical workflows.

Core Physicochemical Properties
Acanthopanaxoside B, also known as Eleutheroside E1, is a naturally occurring compound

isolated from plants of the Acanthopanax genus. Its fundamental properties are summarized

below.

Property Value Reference

CAS Number 7374-79-0 [1]

Molecular Formula C₂₈H₃₆O₁₃ [1]

Molecular Weight 580.58 g/mol [1]

Synonyms

(+)-Syringaresinol 4′-O-β-

glucopyranoside,

Eleutheroside E1

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b2832731?utm_src=pdf-interest
https://www.benchchem.com/product/b2832731?utm_src=pdf-body
https://www.benchchem.com/product/b2832731?utm_src=pdf-body
https://cymitquimica.com/cas/7374-79-0/?items=100
https://cymitquimica.com/cas/7374-79-0/?items=100
https://cymitquimica.com/cas/7374-79-0/?items=100
https://cymitquimica.com/cas/7374-79-0/?items=100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2832731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Pharmacological Potential
Acanthopanaxoside B has demonstrated a range of biological activities, positioning it as a

compound of interest for therapeutic development. Notably, it is recognized for its anti-

inflammatory and anti-amnesic effects.[1] As a glycoside, its structure, featuring a sugar moiety

linked to a non-sugar component, is crucial to its biological function.[1] Research has focused

on its influence on various cellular signaling pathways.[1]

While specific, detailed experimental protocols for isolating and analyzing Acanthopanaxoside
B require access to specialized research papers, a general understanding of the

methodologies can be outlined. The isolation of Acanthopanaxoside B and other bioactive

compounds from Eleutherococcus senticosus (synonymous with Acanthopanax senticosus)

often involves extraction and subsequent purification steps.[2] For instance, the estimation of

high-molecular-weight natural polymers like polysaccharides from the plant material typically

involves colorimetric methods such as the phenol–sulfuric acid and anthrone–sulfuric acid

assays following hot water or alkaline extraction and purification.[2]

Conceptual Experimental Workflow
The following diagram illustrates a generalized workflow for the extraction and analysis of

bioactive compounds like Acanthopanaxoside B from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 7374-79-0: Acanthoside B | CymitQuimica [cymitquimica.com]

2. Eleutherococcus senticosus (Acanthopanax senticosus): An Important Adaptogenic Plant -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Acanthopanaxoside B: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2832731#acanthopanaxoside-b-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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